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mide

Cat. No.: B13622293

Get Quote

Executive Summary & Compound Identity

2-[2-(3-Aminophenyl)acetamido]propanamide is a synthetic derivative belonging to the class
of Functionalized Amino Acids (FAAs).[1] It is structurally related to the third-generation
antiepileptic drug Lacosamide (Vimpat®) but features a distinct "reverse amide" or
"phenylacetyl" configuration with a reactive amino handle.[1]

e |[UPAC Name:
-[(3-Aminophenyl)acetyl]alaninamide[1]
o Core Scaffold: Alaninamide (Propanamide)[1]

« Primary Application: Structure-Activity Relationship (SAR) studies, photoaffinity labeling
precursors, and mechanism-of-action elucidation for sodium channel modulators.[1]

* Mechanism: Enhancement of slow inactivation of voltage-gated sodium channels (VGSCSs),
specifically targeting the Nav1.2 and Nav1.6 isoforms.[1]
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Structural Deconstruction

The molecule consists of three pharmacophoric domains:[1]
e Head Group (C-Terminus): Propanamide (Alanine primary amide).[1]
e Linker Region: Acetamido group (providing hydrogen bond donors/acceptors).[1]

e Tail Group (N-Terminus): 3-Aminophenyl moiety (an aromatic anchor with a nucleophilic
handle).[1]

Structure-Activity Relationship (SAR) Analysis

The SAR of this compound is best understood by comparing it to the prototypical FAA,
Lacosamide.[1] The "3-aminophenyl" modification introduces unique electronic and steric
properties that define its utility.[1]

A. The Propanamide Head (Chirality is Critical)

o Stereochemistry: The biological activity of FAAs is highly stereoselective.[1] The (R)-
enantiomer (derived from D-alanine) typically exhibits superior anticonvulsant potency
compared to the (S)-enantiomer.[1]

e Primary Amide: Unlike Lacosamide, which possesses an

-benzylamide at the C-terminus, this compound features a primary amide (
)[1]

o Impact: Primary amides in this series generally show reduced lipophilicity and membrane
permeability compared to

-benzyl analogs, often resulting in higher

values in whole-animal models (e.g., MES test) unless further substituted.[1]

B. The Phenylacetyl Linker (The "Reverse"
Configuration)[1]
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» Flexibility & Binding: The methylene spacer (

) between the phenyl ring and the carbonyl allows for rotational freedom, enabling the
aromatic ring to access hydrophobic pockets within the sodium channel pore.[1]

e H-Bonding: The amide nitrogen and carbonyl oxygen serve as critical H-bond donor/acceptor
pairs, likely interacting with residues such as Ser-1276 or Tyr-1769 in the Nav1.2 local
anesthetic binding site.[1]

C. The 3-Aminophenyl Tail (The Functional Handle)[1]

» Electronic Effect: The amino group (

) at the meta position is an electron-donating group (EDG), increasing the electron density of
the phenyl ring.[1] This can strengthen

interactions with aromatic residues (e.g., Phenylalanine/Tyrosine) in the receptor site.[1]

e Chemical Utility (Probe Design): The 3-amino group is the primary site for derivatization.[1]

o Photoaffinity Labeling: It is a direct precursor to 3-azidophenyl derivatives.[1] Upon UV
irradiation, the azide forms a nitrene, covalently cross-linking to the receptor protein to
map the binding site.[1]

o Fluorescent Tagging: Can be acylated with fluorophores (e.g., FITC, Dansyl) to create
imaging probes.[1]

Mechanism of Action: Sodium Channel Slow
Inactivation[1]

Unlike traditional sodium channel blockers (e.g., Carbamazepine, Phenytoin) that primarily
stabilize the fast inactivated state, FAAs like 2-[2-(3-Aminophenyl)acetamido]propanamide

selectively enhance slow inactivation.[1]

Pathway Visualization

The diagram below illustrates the kinetic transition favored by this scaffold.
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Figure 1: Kinetic stabilization of the Slow Inactivated state by FAA derivatives.

Click to download full resolution via product page

Figure 1: The compound binds to the channel pore (likely involving residues in DIV-S6),
increasing the energy barrier for recovery from inactivation, thereby reducing the frequency of
repetitive firing without blocking physiological action potentials.[1]

Comparative Performance Analysis

The following table compares the 3-aminophenyl derivative with established alternatives in the
context of research utility and pharmacological profile.
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Feature

2-[2-(3-
Aminophenyl)aceta
mido]propanamide

Lacosamide
(Vimpat®)

Carbamazepine

Primary Class

Functionalized Amino
Acid (Probe)

Functionalized Amino
Acid (Drug)

Iminostilbene

Enhances Slow

Enhances Slow

Stabilizes Fast

Mechanism o o o
Inactivation Inactivation Inactivation
o ] ] ] Pore Region (Inner
Binding Site Pore Region (DIV-S6) Pore Region (DIV-S6) )
Vestibule)
o High (Nav1.2 / Nav1. High (Nav1.2 / Nav1l.
Selectivity Moderate (Pan-Nav)
[116) [116)
- Moderate (Amino ) -
Solubility Moderate Low (Lipophilic)

group aids solubility)

Research Utility

High (Precursor for
Azide/Fluorescent

probes)

Low (Non-modifiable)

Low (Standard
Control)

Metabolic Stability

Low (Primary
amide/aniline

susceptible)

High

Moderate (CYP

Inducer)

Experimental Protocols
Protocol A: Synthesis of Photoaffinity Probe (Azide

Conversion)

Objective: Convert the 3-aminophenyl precursor to a 3-azidophenyl probe for binding site

mapping.[1]

o Dissolution: Dissolve 1.0 eq of 2-[2-(3-Aminophenyl)acetamido]propanamide in 6M HCI at

0°C.

o Diazotization: Add 1.1 eq of sodium nitrite (
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) dropwise while maintaining temperature < 5°C. Stir for 30 minutes.

Azidation: Add 1.2 eq of sodium azide (

) slowly (Caution: Gas evolution).

Extraction: Neutralize with

and extract with ethyl acetate.

Purification: Purify via silica gel chromatography (protect from light).

Validation: Confirm structure via IR spectroscopy (Azide peak at ~2130 cm™1).

Protocol B: Electrophysiology (Whole-Cell Patch Clamp)

Objective: Measure the shift in steady-state slow inactivation.
e Cell Line: HEK293 cells stably expressing hNav1.2.
e Solutions:
o Internal: 130 mM CsF, 10 mM NaCl, 10 mM HEPES (pH 7.3).[1]
o External: 140 mM NaCl, 3 mM KCI, 1 mM CaCl2, 10 mM HEPES (pH 7.4).[1]
e Protocol (Slow Inactivation):
o Hold cells at -100 mV.[1]

o Apply a conditioning pre-pulse to potentials ranging from -120 mV to +10 mV for 10
seconds (to induce slow inactivation).[1]

o Apply a test pulse to 0 mV to measure available current.[1]
o Data Analysis: Plot normalized current (

) vs. pre-pulse voltage. Fit to a Boltzmann function.

o Result: The drug should cause a hyperpolarizing shift (leftward shift) in the
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of slow inactivation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. SCIEX All-In-One HR-MS/MS Library version 2.0 with NIST 2017 Library bundle
[sciex.com]

e To cite this document: BenchChem. [Structure-Activity Relationship: 2-[2-(3-
Aminophenyl)acetamido]propanamide]. BenchChem, [2026]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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